Methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate

• IUPAC Name: methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate
• InChI: InChI=1S/C14H12FN5O3/c1-23-11(21)7-19-8-16-13-12(14(19)22)17-18-20(13)6-9-2-4-10(15)5-3-9/h2-5,8H,6-7H2,1H3
• InChI Key: YMHUUKNZPCWYHG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C=NC2=C(C1=O)N=NN2CC3=CC=C(C=C3)F
• Molecular Formula: C14H12FN5O3
• Molecular Weight: 317.27 g/mol

Description

Methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate is a compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in a variety of areas, including biochemistry, pharmacology, and molecular biology. In

Mechanism of Action

The mechanism of action of Methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate is not fully understood. However, it is believed to act by binding to specific targets and modulating their activity. This compound has been shown to have activity against a variety of targets, including enzymes, receptors, and ion channels.
Biochemical and Physiological Effects:
Methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate has been shown to have a variety of biochemical and physiological effects. This compound has been shown to modulate the activity of enzymes, receptors, and ion channels. It has also been shown to have activity against cancer cells and bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate in lab experiments is its versatility. This compound has been shown to have activity against a variety of targets, making it useful for a wide range of studies. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on Methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate. One area of interest is the development of more efficient synthesis methods for this compound. Another area of interest is the identification of new targets for this compound, as well as the development of more potent derivatives. Additionally, this compound has shown promise in imaging studies, and further research in this area could lead to the development of new imaging probes. Finally, research on the potential therapeutic applications of this compound, particularly in the treatment of cancer and bacterial infections, is an area of ongoing interest.

Synthesis Methods

The synthesis of Methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate involves several steps. First, 4-fluorobenzylamine is reacted with ethyl acetoacetate to form 4-fluorobenzyl ethyl acetoacetate. This intermediate is then reacted with sodium azide and copper(II) sulfate to form 4-fluorobenzyl azide. The azide is then reacted with ethyl 2-bromoacetate to form Methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate.

Scientific Research Applications

Methyl 2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetate has been studied for its potential applications in scientific research. This compound has been shown to have activity against a variety of targets, including enzymes, receptors, and ion channels. It has also been studied for its potential use as a fluorescent probe in imaging studies.